molecular formula C11H9Cl2N3O3S B1666207 2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide CAS No. 566203-88-1

2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide

Cat. No. B1666207
CAS RN: 566203-88-1
M. Wt: 334.2 g/mol
InChI Key: FLSMVCMSUNISFK-UHFFFAOYSA-N
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Description

2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide is a chemical compound with the CAS Number: 566203-88-1 . It has a molecular weight of 334.18 and its IUPAC name is 2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide . The compound is solid in physical form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9Cl2N3O3S/c1-19-11-10(14-5-6-15-11)16-20(17,18)8-4-2-3-7(12)9(8)13/h2-6H,1H3,(H,14,16) . This code provides a unique representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 334.18 . It is a solid at room temperature . The compound should be stored in a dark place, under an inert atmosphere, at room temperature .

Scientific Research Applications

CCR4 Antagonist

AZD2098 is a potent and selective CCR4 antagonist . The CCR4 receptor is a protein on the surface of some immune cells. By blocking this receptor, AZD2098 can modulate immune responses, which can be beneficial in conditions where the immune system is overactive or misdirected .

Inflammation Control

AZD2098 has been shown to inhibit lung inflammation following antigen challenge in ovalbumin-sensitized rats . This suggests that it could be used to control inflammation in conditions such as asthma or other allergic reactions .

Chemotaxis Inhibition

AZD2098 inhibits chemotaxis, the movement of cells in response to chemical signals . Specifically, it inhibits Th2 cell CCL17/22 driven chemotaxis in vitro . This could be useful in conditions where the movement of certain immune cells contributes to disease progression .

Calcium Response Modulation

AZD2098 has been shown to inhibit the calcium response triggered by the chemokine CCL22 . Calcium signaling plays a crucial role in many cellular processes, so this property of AZD2098 could have wide-ranging implications .

Selective Activity

AZD2098 exhibits no activity at CXCR1 and CXCR2, CCR1, CCR2b, CCR5, CCR7, and CCR8 at 10 μM, and no significant activity when screened against a panel of 120 receptors and enzymes . This selectivity could make it a useful tool for studying the CCR4 receptor specifically, without off-target effects .

Orally Active

AZD2098 is orally active , which means it can be taken by mouth. This makes it more convenient for use in animal models of disease, and potentially in humans .

Safety And Hazards

The compound has been assigned the GHS07 pictogram . The hazard statements associated with the compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .

properties

IUPAC Name

2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9Cl2N3O3S/c1-19-11-10(14-5-6-15-11)16-20(17,18)8-4-2-3-7(12)9(8)13/h2-6H,1H3,(H,14,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLSMVCMSUNISFK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC=CN=C1NS(=O)(=O)C2=C(C(=CC=C2)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9Cl2N3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-dichloro-N-(3-methoxypyrazin-2-yl)benzenesulfonamide

Synthesis routes and methods

Procedure details

2,3-Dichloro-N-(3-chloro-2-pyrazinyl)benzenesulphonamide (Example 28 part a) (0.2 g) in 10% sodium methoxide in methanol (10 mL) was heated at 85° C. After 4 h, 5% aqueous citric acid (50 mL) was added and the mixture extracted with ethyl acetate (2×150 mL). The combined extracts were washed with brine, dried (MgSO4) and the solvent evaporated. Chromatography on silica gel eluting with ethyl acetate/isohexane mixtures gave the title compound as a white solid (0.12 g)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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